Cas no 165252-12-0 (Phenol,4-[5-[4-(methylsulfonyl)phenyl]-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product name: Phenol,4-[5-[4-(methylsulfonyl)phenyl]-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 165252-12-0
• MF: C₂₃H₁₇F₃N₂O₃S
• MW: 458.452894926071
• CID: 1345648

Phenol,4-[5-[4-(methylsulfonyl)phenyl]-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[5-[4-(methylsulfonyl)phenyl]-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Phenol, 4-[5-[4-(methylsulfonyl)phenyl]-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C23H17F3N2O3S/c1-32(30,31)19-13-7-16(8-14-19)21-20(15-5-3-2-4-6-15)22(23(24,25)26)27-28(21)17-9-11-18(29)12-10-17/h2-14,29H,1H3
• InChI Key： UQDAUVGTMFZMNI-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N2C(C3=CC=C(S(C)(=O)=O)C=C3)=C(C3=CC=CC=C3)C(C(F)(F)F)=N2)C=C1

Computed Properties

• Exact Mass: 458.09131

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 612.9±55.0 °C(Predicted)
• PSA: 72.19
• pka: 8.46±0.15(Predicted)